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Propanil Herbicide Profile

The following table summarizes key data for the herbicide propanil, which is used for contrast in this case.

Profile Aspect

Details for Propanil

Primary Use

Common Applications

Mode of Action (HRAC Group)

Crop Safety & Selectivity

Mammalian Toxicity (Acute

Oral LD50)

Environmental Fate

Regulatory Status in EU

Selective, post-emergence herbicide for grass and broadleaf weed
control [1].

Rice, potatoes, wheat [1]. Extensive use in rice cultivation in the US,
Asia, and Australia [2] [3].

Inhibition of photosynthesis (HRAC Group C / WSSA Group 7) [1]
[3].

Selective in rice due to rice's ability to metabolize propanil via the
enzyme aryl acylamidase [3].

Rat: 367-2500 mg/kg [4]. Classified as moderately toxic to mammals
[1].

Moderately soluble in water; not usually persistent in soil systems

[1].

Not approved [1].
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Experimental Data and Detection Method

While specific protocols for crop safety trials were not found, the following table outlines a cited
experimental method for extracting and analyzing propanil and related compounds from water samples,

which is relevant for residue and environmental studies [4].

Method . .
Experimental Protocol Details

Aspect

Objective Class-selective extraction of propanil and structurally related phenylurea herbicides
from water [4].

Technique Immunoextraction (IE) using an antipropanil immunosorbent [4].

| Procedure Summary | 1. Extraction: Pass a defined water sample volume (e.g., 10-150 ml) through the
immunosorbent cartridge. 2. Elution: Elute trapped analytes with small fractions of methanol/water mixtures
with increasing methanol percentage. 3. Analysis: Individual quantification of each analyte is performed
post-extraction using a separation technique [4]. | | Key Parameters | - Sample Volume: Affects recovery

rates for different compounds due to varying antibody affinity.

¢ Elution Strength: The percentage of organic solvent (methanol) required for elution indicates the
strength of the antibody-analyte interaction [4]. |

Creating a Pathway Diagram with DOT

Based on the described mechanism of action for propanil, you can use the following Graphviz DOT script to

generate a diagram. This illustrates the logical relationship of its herbicidal activity.
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Diagram Title: Propanil Photosynthesis Inhibition

This diagram shows how propanil disrupts the photosynthesis process by inhibiting the electron transport

chain, thereby preventing energy production and weed development [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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